Cas no 34722-01-5 (3-Butylthiophene)

• Product Name: 3-Butylthiophene
• CAS No: 34722-01-5
• Molecular Formula: C₈H₁₂S
• Molecular Weight: 140.24588
• MDL: MFCD00143179
• CID: 54298
• PubChem ID: 24873500

3-Butylthiophene Properties

Names and Identifiers

• 3-Butylthiophene
• Butylthiophene
• 3-n-Butylthiophene
• 3-Butyl-thiophen
• 3-butyl-thiophene
• Thiophene,3-butyl

• MDL： MFCD00143179
• InChIKey： KPOCSQCZXMATFR-UHFFFAOYSA-N
• Inchi： 1S/C8H12S/c1-2-3-4-8-5-6-9-7-8/h5-7H,2-4H2,1H3
• SMILES： CCCCC1=CSC=C1

Computed Properties

• Exact Mass: 140.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 140.065971
• Heavy Atom Count: 9
• Complexity: 71
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 3.09070
• PSA: 28.24000
• Refractive Index: n20/D 1.501(lit.)
• Boiling Point: 183°C(lit.)
• Melting Point: -56.9°C (estimate)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Sensitiveness: Sensitive to air
• Density: 0.957 g/mL at 25 °C(lit.)

3-Butylthiophene Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• HazardClass：3

3-Butylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%